Cas no 1286713-10-7 (2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-phenylacetamide)

• Product Name: 2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-phenylacetamide
• CAS No: 1286713-10-7
• MF: C₂₀H₂₂N₄O
• MW: 334.414884090424
• CID: 5759896
• PubChem ID: 52906022
• Update Time: 2025-05-19

2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 1286713-10-7
• 2-(3-(dimethylamino)-4-(p-tolyl)-1H-pyrazol-1-yl)-N-phenylacetamide
• F3407-4693
• 2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-phenylacetamide
• AKOS024486495
• 2-[3-(dimethylamino)-4-(4-methylphenyl)pyrazol-1-yl]-N-phenylacetamide

• Inchi： 1S/C20H22N4O/c1-15-9-11-16(12-10-15)18-13-24(22-20(18)23(2)3)14-19(25)21-17-7-5-4-6-8-17/h4-13H,14H2,1-3H3,(H,21,25)
• InChI Key： FYSZIERDOVNLOW-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C2C=CC(C)=CC=2)C(=N1)N(C)C)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.17936134g/mol
• Monoisotopic Mass: 334.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-phenylacetamide

Comprehensive Overview of 2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-phenylacetamide (CAS No. 1286713-10-7)

2-[3-(Dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-phenylacetamide (CAS No. 1286713-10-7) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential biological activities. The presence of both dimethylamino and phenylacetamide groups in its structure makes it a promising candidate for various applications, including drug development and material science.

The molecular formula of 2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-phenylacetamide is C20H22N4O, with a molecular weight of 334.42 g/mol. Its structure features a pyrazole ring substituted with a dimethylamino group at the 3-position and a 4-methylphenyl group at the 4-position. The N-phenylacetamide moiety is attached to the 1-position of the pyrazole ring, contributing to its diverse reactivity and potential applications. Researchers are particularly interested in this compound due to its potential as a kinase inhibitor, which could play a role in targeted therapies for various diseases.

In recent years, the demand for pyrazole-based compounds like 2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-phenylacetamide has increased, driven by the growing focus on precision medicine and personalized therapies. The compound's ability to interact with specific biological targets makes it a valuable tool for drug discovery and medicinal chemistry. Additionally, its structural features align with current trends in small-molecule drug development, where researchers seek compounds with high selectivity and minimal side effects.

The synthesis of 2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-phenylacetamide typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its potential applications, this compound is often sourced by pharmaceutical companies, academic institutions, and research laboratories focused on bioactive molecules and therapeutic agents.

From a market perspective, 2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-phenylacetamide is part of a broader category of heterocyclic compounds that are in high demand for drug development. The global pharmaceutical industry's shift toward targeted therapies and small-molecule inhibitors has further amplified interest in such compounds. Researchers are also exploring its potential in cancer research, neurodegenerative diseases, and inflammatory disorders, given its modulatory effects on specific enzymatic pathways.

For those seeking detailed information about CAS No. 1286713-10-7, it is essential to consult reliable chemical databases and peer-reviewed literature. The compound's safety profile, solubility, and stability data are critical for its application in experimental settings. As with any specialized chemical, proper handling and storage protocols must be followed to ensure its integrity and effectiveness in research applications.

In conclusion, 2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-phenylacetamide represents a fascinating area of study in modern chemistry and pharmacology. Its unique structure and potential biological activities make it a compound of interest for researchers exploring new therapeutic avenues. As the scientific community continues to uncover its properties and applications, this compound is likely to remain a focal point in drug discovery and chemical innovation.